Cas no 17165-72-9 (Benzo[c]thiophene-1,3-dithione)
17165-72-9 structure
Product Name:Benzo[c]thiophene-1,3-dithione
CAS No:17165-72-9
MF:C8H4S3
MW:196.312357902527
CID:203221
PubChem ID:57370511
Update Time:2025-04-19
Benzo[c]thiophene-1,3-dithione Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c]thiophene-1,3-dithione
- 2-benzothiophene-1,3-dithione
- 1,2-Benzenedicarbodithioic acid,cyclic anhydrosulfide
- Phthalicacid, tetrathio-, cyclic anhydrosulfide (8CI)
- DTXSID60724710
- 17165-72-9
- SCHEMBL1157925
-
- Inchi: 1S/C8H4S3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H
- InChI Key: PQFUKVWTMZWAMW-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CC=2C1=S)=S
Computed Properties
- Exact Mass: 195.94751365g/mol
- Monoisotopic Mass: 195.94751365g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 89.5Ų
Benzo[c]thiophene-1,3-dithione Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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